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Compound of Interest

Compound Name:
(3,5-Dimethylphenyl)

(phenyl)methanone

Cat. No.: B125861 Get Quote

Technical Guide: (3,5-Dimethylphenyl)
(phenyl)methanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (3,5-Dimethylphenyl)
(phenyl)methanone, a substituted benzophenone of interest in various chemical and

pharmaceutical research areas. This document details its chemical and physical properties,

commercial availability, synthesis, and potential applications, with a focus on data relevant to

research and development.

Chemical and Physical Properties
(3,5-Dimethylphenyl)(phenyl)methanone, also known as 3,5-dimethylbenzophenone, is an

aromatic ketone with the chemical formula C₁₅H₁₄O. Its structure features a benzoyl group

attached to a 3,5-dimethylphenyl moiety.

Table 1: Physicochemical Properties of (3,5-Dimethylphenyl)(phenyl)methanone
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Property Value Source

CAS Number 13319-70-5

Molecular Formula C₁₅H₁₄O

Molecular Weight 210.27 g/mol

Purity ≥98% (typical) [1]

Physical State Solid -

Melting Point Data not consistently available -

Boiling Point Data not consistently available -

Commercial Availability
(3,5-Dimethylphenyl)(phenyl)methanone is available from several commercial chemical

suppliers, catering to research and development needs. Purity levels and available quantities

may vary between suppliers. It is crucial to obtain a certificate of analysis for lot-specific data.

Table 2: Commercial Suppliers of (3,5-Dimethylphenyl)(phenyl)methanone

Supplier Product Number/Name Notes

Sigma-Aldrich S55809

Marketed as AldrichCPR for

early discovery researchers.

Analytical data is not collected

for this specific product by the

supplier.

BLDpharm 13319-70-5 -

Santa Cruz Biotechnology CAS 13319-70-5 -

AK Scientific, Inc. - -

ChemNet -
A platform connecting various

suppliers.
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Synthesis Protocol: Friedel-Crafts Acylation
A common and effective method for the synthesis of (3,5-Dimethylphenyl)
(phenyl)methanone is the Friedel-Crafts acylation of m-xylene with benzoyl chloride. This

electrophilic aromatic substitution reaction is typically catalyzed by a Lewis acid, such as

aluminum chloride (AlCl₃).

Experimental Protocol: Synthesis of (3,5-Dimethylphenyl)(phenyl)methanone

This protocol is a general procedure adapted from established Friedel-Crafts acylation

methodologies. Researchers should optimize conditions based on their specific laboratory

setup and safety protocols.

Materials:

m-Xylene (1,3-dimethylbenzene)

Benzoyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (DCM) or another suitable inert solvent

Hydrochloric acid (HCl), aqueous solution

Sodium bicarbonate (NaHCO₃), saturated aqueous solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,

dropping funnel, etc.)

Magnetic stirrer and heating mantle

Procedure:
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Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser with a drying tube (e.g., filled with CaCl₂), and a dropping funnel,

add anhydrous aluminum chloride and an inert solvent such as dichloromethane.

Addition of Reactants: Cool the suspension in an ice bath. To the dropping funnel, add a

solution of benzoyl chloride in the same inert solvent. Add this solution dropwise to the

stirred AlCl₃ suspension.

Following the addition of the benzoyl chloride solution, add m-xylene dropwise via the

dropping funnel while maintaining the low temperature.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and then heat to reflux. Monitor the reaction progress using an appropriate

technique (e.g., Thin Layer Chromatography).

Work-up: Once the reaction is complete, cool the mixture in an ice bath and slowly quench

the reaction by the dropwise addition of cold dilute hydrochloric acid to decompose the

aluminum chloride complex.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the

organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by a suitable method, such as recrystallization

or column chromatography, to yield pure (3,5-Dimethylphenyl)(phenyl)methanone.

Logical Flow of the Synthesis:

Caption: Synthetic workflow for (3,5-Dimethylphenyl)(phenyl)methanone.

Potential Applications in Research and Drug
Development
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While specific biological activities or signaling pathway interactions for (3,5-Dimethylphenyl)
(phenyl)methanone are not extensively documented in publicly available literature, the

broader class of benzophenone derivatives has been investigated for various therapeutic

applications. Benzophenones are known to possess a wide range of biological activities,

including but not limited to, antifungal and anti-inflammatory properties.

The 3,5-dimethylphenyl moiety can be a key structural element in medicinal chemistry,

influencing the compound's lipophilicity, metabolic stability, and interaction with biological

targets. For instance, the 3,5-dimethylphenyl group has been incorporated into tryptamine

derivatives that have been evaluated for their binding to the GnRH receptor.

The core benzophenone structure is also a well-known photoinitiator, capable of absorbing UV

light to generate reactive species that can initiate polymerization. Although the specific

photochemical properties of the 3,5-dimethyl substituted variant are not well-characterized, it

could potentially be explored for applications in photochemistry and materials science.

Experimental Workflow for Biological Screening:

For researchers interested in exploring the biological potential of (3,5-Dimethylphenyl)
(phenyl)methanone, a general screening workflow can be implemented.

Caption: General workflow for biological screening of the compound.

Spectroscopic Data
Detailed and verified spectroscopic data for (3,5-Dimethylphenyl)(phenyl)methanone is not

readily available in public databases. Researchers should perform their own analytical

characterization to confirm the identity and purity of the compound. Expected spectroscopic

features would include:

¹H NMR: Signals corresponding to the aromatic protons of the phenyl and dimethylphenyl

rings, and a characteristic singlet for the two methyl groups.

¹³C NMR: Resonances for the carbonyl carbon, the quaternary carbons, and the various CH

carbons of the aromatic rings.
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IR Spectroscopy: A strong absorption band characteristic of the carbonyl (C=O) stretching

vibration.

Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the

compound.

This guide serves as a starting point for researchers and professionals working with (3,5-
Dimethylphenyl)(phenyl)methanone. Due to the limited specific data in the public domain,

thorough in-house analysis and experimental validation are strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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